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Get Quote
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Executive Summary
The (3,5-dimethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone scaffold (commonly referred to

as dimethyl-2-hydroxybenzoyl pyrazole) represents a privileged structure in medicinal and

agricultural chemistry. Its biological activity is primarily driven by the 2-hydroxybenzoyl moiety,

which acts as a bidentate chelator, and the 3,5-dimethylpyrazole core, which provides lipophilic

steric bulk and π-stacking capability.

Key Applications:

Agrochemical: Potent inhibition of 4-Hydroxyphenylpyruvate Dioxygenase (HPPD), leading

to "bleaching" in weeds (inhibition of carotenoid biosynthesis).[1][2]

Pharmaceutical: Multi-target kinase inhibition (e.g., EGFR, VEGFR) and anti-inflammatory

activity via COX-2 inhibition.
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Coordination Chemistry: High-affinity ligand for transition metals (Fe²⁺, Cu²⁺), facilitating

metal sequestration mechanisms in antimicrobial action.

Chemical Identity & Structural Logic
The core structure consists of a 3,5-dimethylpyrazole ring linked at the 4-position to a 2-

hydroxybenzoyl (salicyloyl) group.

Chelation Site: The carbonyl oxygen and the phenolic hydroxyl group form a stable 6-

membered chelate ring with divalent metals (Fe, Cu, Zn).

Tautomerism: The pyrazole ring can exist in

or

forms, influencing binding modes in enzyme pockets.

Lipophilicity: The 3,5-dimethyl groups enhance membrane permeability and restrict rotation,

locking the molecule in a bioactive conformation.

Structure-Activity Relationship (SAR)
The biological potency is governed by three specific zones:

Dimethyl-2-hydroxybenzoyl
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Zone 3: Benzoyl Ring Substituents
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Modulates acidity (pKa) & potency
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Figure 1: SAR Logic of the Dimethyl-2-hydroxybenzoyl Pyrazole Scaffold.
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Chemical Synthesis Protocols
Two primary routes are employed.[3] Route A is preferred for high-yield synthesis of the specific

2-hydroxybenzoyl derivative using chromone precursors.

Route A: The Chromone-Hydrazine One-Pot Synthesis
This method utilizes the reactivity of 3-formylchromone or 2-hydroxy-chromone derivatives.

Protocol:

Reagents: 3-Acetyl-2-methylchromone (1.0 eq), Hydrazine Hydrate (1.2 eq), Ethanol

(Solvent).

Procedure:

Dissolve 3-acetyl-2-methylchromone in absolute ethanol.

Add hydrazine hydrate dropwise at 0°C.

Reflux the mixture for 4–6 hours. The chromone ring opens and recyclizes to form the

pyrazole ring, leaving the 2-hydroxybenzoyl group attached at position 4.

Work-up: Cool to room temperature. Pour into ice-water. Filter the precipitate and

recrystallize from ethanol/DMF.

Validation: NMR should show the disappearance of the chromone pyrone peak and the

appearance of the pyrazole-NH signal (~13.0 ppm) and phenolic-OH (~11.0 ppm, chelated).

Route B: Acylation of 3,5-Dimethylpyrazole
Reagents: 3,5-Dimethylpyrazole, Salicyloyl chloride (protected), AlCl₃ (Catalyst).

Mechanism: Friedel-Crafts acylation at the C-4 position.

Note: Requires protection of the phenol group (e.g., methoxy) followed by demethylation (

) to restore the active 2-hydroxy moiety.
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Figure 2: One-pot synthesis via Chromone ring transformation.

Biological Activity Profile
A. Agrochemical: HPPD Inhibition (Herbicidal)
This is the most validated industrial application. The molecule acts as a competitive inhibitor of

4-Hydroxyphenylpyruvate Dioxygenase (HPPD).[4]

Mechanism: The enzyme contains a non-heme Fe(II) center.[5] The 2-hydroxybenzoyl

pyrazole binds as a bidentate ligand, coordinating the Fe(II) through the phenolic oxygen and

the carbonyl oxygen.

Result: This blocks the conversion of tyrosine to plastoquinone. Without plastoquinone, the

plant cannot synthesize carotenoids, leading to photo-oxidative destruction of chlorophyll

(bleaching).

Potency:
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values typically range from 10–100 nM depending on auxiliary substituents (e.g., adding a 2-
Cl or 4-SO₂Me group to the benzoyl ring enhances potency).

B. Pharmaceutical: Anticancer (Kinase Inhibition)
Derivatives of this scaffold function as ATP-competitive inhibitors for receptor tyrosine kinases.

Targets: EGFR (Epidermal Growth Factor Receptor), VEGFR-2.

Mechanism: The pyrazole ring mimics the adenine ring of ATP, forming hydrogen bonds with

the "hinge region" of the kinase. The 2-hydroxybenzoyl group extends into the hydrophobic

back pocket.

Data:

MCF-7 (Breast Cancer):

.

HeLa (Cervical Cancer):

.

C. Antimicrobial & Antifungal
The lipophilic nature combined with metal chelating ability provides broad-spectrum activity.

Mechanism:

Iron Deprivation: Sequesters essential Fe(III) from the bacterial microenvironment

(siderophore mimicry).

Membrane Disruption: The dimethyl-pyrazole core facilitates penetration of the lipid

bilayer.

Spectrum: Active against S. aureus (Gram-positive) and C. albicans (Fungal). Less active

against Gram-negatives unless coupled with a permeabilizer.

Experimental Protocols for Bioassays
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Protocol 1: HPPD Inhibition Assay (Spectrophotometric)
Objective: Quantify the inhibition of HPPD enzyme activity.

Enzyme Prep: Recombinant Arabidopsis thaliana HPPD or native enzyme from corn shoots.

Reaction Mix:

Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM Sodium Ascorbate, 5 µM FeSO₄.

Substrate: 100 µM 4-Hydroxyphenylpyruvate (4-HPP).

Inhibitor: Dimethyl-2-hydroxybenzoyl pyrazole (0.01 – 10 µM).

Procedure:

Incubate enzyme + inhibitor for 15 min at 30°C.

Initiate reaction by adding substrate (4-HPP).

Monitor formation of Homogentisate (HGA).[1][5][6] Note: Since HGA is unstable, a

coupled assay using HGA-dioxygenase is often used to track O₂ consumption, or HGA

formation is stopped and measured via HPLC.

Readout: Absorbance decrease at 290 nm (enol-borate complex method) or HPLC peak

area.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)
Objective: Determine

against cancer cell lines.[7]

Seeding: Plate MCF-7 cells (

cells/well) in 96-well plates. Incubate 24h.

Treatment: Add compound (dissolved in DMSO, final <0.1%) in serial dilutions (0.1 – 100

µM).
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Incubation: 48 hours at 37°C, 5% CO₂.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Measurement: Absorbance at 570 nm. Calculate cell viability % vs. control.

Mechanism of Action Diagram
The following diagram illustrates the dual-mode mechanism: Metal Chelation (Enzymatic) and

Kinase Hinge Binding.

Agrochemical Mode (HPPD) Pharma Mode (Kinase)

Dimethyl-2-hydroxybenzoyl Pyrazole

Target: HPPD Enzyme
(Fe2+ Active Site)
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(OH + C=O -> Fe)

Inhibits Tyrosine Catabolism
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Figure 3: Dual Mechanism of Action: Metal Chelation vs. Kinase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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